Cas no 68003-27-0 (N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide)
68003-27-0 structure
Product Name:N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
CAS No:68003-27-0
MF:C43H84N4O2
MW:689.152672767639
CID:1723411
PubChem ID:106342
Update Time:2025-04-21
N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
- N-(2-Cyanoethyl)-N-(2-{[2-(stearoylamino)ethyl]amino}ethyl)octadecanamide
- octadecanamide, N-(2-cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]-
- N-(2-Cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]octadecanamide
- N-[2-[2-[2-cyanoethyl(octadecanoyl)amino]ethylamino]ethyl]octadecanamide
- UQIANWRUIZTUBA-UHFFFAOYSA-N
- Octadecanamide, N-(2-cyanoethyl)-N-(2-((2-((1-oxooctadecyl)amino)ethyl)amino)ethyl)-
- 68003-27-0
- DTXSID3070961
-
- Inchi: 1S/C43H84N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-42(48)46-38-37-45-39-41-47(40-33-36-44)43(49)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h45H,3-35,37-41H2,1-2H3,(H,46,48)
- InChI Key: UQIANWRUIZTUBA-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)N(CCC#N)CCNCCNC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 688.659428
- Monoisotopic Mass: 688.659428
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 49
- Rotatable Bond Count: 40
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2
- XLogP3: 15.1
Experimental Properties
- Density: 0.917
- Boiling Point: 798.1°C at 760 mmHg
- Flash Point: 436.4°C
- Refractive Index: 1.476
N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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